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Compound of Interest

Compound Name: Cinnamaldehyde oxime

Cat. No.: B7722432

Essential Safety and Handling Guide for
Cinnamaldehyde Oxime

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds. This guide provides essential
safety and logistical information for the handling of Cinnamaldehyde oxime, focusing on
procedural steps to minimize risk and ensure operational integrity.

Chemical Identifier:

Compound Name CAS Number Molecular Formula

Cinnamaldehyde oxime 13372-81-1 C9HIONO

Hazard Identification and Classification

Cinnamaldehyde oxime is classified as a hazardous substance. The primary known hazard is
its acute oral toxicity.[1][2] It is crucial to handle this compound with care to avoid ingestion.

Hazard Class GHS Classification  Signal Word Hazard Statement

H301: Toxic if

Acute toxicity, Oral Category 3 Danger
swallowed[1][2]
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Due to the structural similarity to Cinnamaldehyde, it is prudent to assume that
Cinnamaldehyde oxime may also be irritating to the eyes, skin, and respiratory system.[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial when handling Cinnamaldehyde
oxime. The following table summarizes the recommended PPE.

. Specific ] o
Protection Type . Rationale & Citations
Recommendations

Tightly fitting safety goggles )
o7 i ] Protects against splashes of
with side-shields conforming to

Eye/Face Protection liquids which can cause
EN 166 (EU) or NIOSH (US). _ o
serious eye irritation.
[3]
Cinnamaldehyde, a related
Chemical-resistant gloves compound, can be harmful in
(tested according to EN 374), contact with skin, causing
Skin Protection fire/flame resistant and irritation and potential allergic
impervious clothing, lab coat, reactions.[4] Contaminated
and apron.[3][4] clothing should be removed

and washed before reuse.

Use in a well-ventilated area or
under a chemical fume hood. If

ventilation is insufficient or )
_ _ , _ Vapors, dust, or mists can
) ) there is a risk of inhaling dust o
Respiratory Protection _ cause irritation to the upper
or vapors, wear a suitable )
, _ _ respiratory tract.
respirator with an appropriate

filter for organic compounds
(e.g., Type Afilter).[4]

Glove Selection Guidance:

While specific breakthrough times for Cinnamaldehyde oxime are not readily available, data
for the parent compound, Cinnamaldehyde, can provide guidance. Nitrile gloves are often
suitable for incidental splash protection but should be replaced immediately upon

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b7722432?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/cinnamaldehyde-oxime-dic17378.html
https://www.benchchem.com/product/b7722432?utm_src=pdf-body
https://www.benchchem.com/product/b7722432?utm_src=pdf-body
https://www.xixisys.com/substances/13372-81-1
https://www.xixisys.com/substances/13372-81-1
https://www.carlroth.com/medias/SDB-3618-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzc4Mzl8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZzROaTlvTXprdk9Ea3hNemd4TVRZek5qSTFOQzV3WkdZfGU4NzkyZTVjZmMxZmNkNjY3OTc3NjVlMDFjNjk0NWZjNjQxOGZkNTY3YWEwNzIzYzAwZThlNzg4ZDAzNmExZTQ
https://www.carlroth.com/medias/SDB-3618-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzc4Mzl8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZzROaTlvTXprdk9Ea3hNemd4TVRZek5qSTFOQzV3WkdZfGU4NzkyZTVjZmMxZmNkNjY3OTc3NjVlMDFjNjk0NWZjNjQxOGZkNTY3YWEwNzIzYzAwZThlNzg4ZDAzNmExZTQ
https://www.carlroth.com/medias/SDB-3618-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzc4Mzl8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZzROaTlvTXprdk9Ea3hNemd4TVRZek5qSTFOQzV3WkdZfGU4NzkyZTVjZmMxZmNkNjY3OTc3NjVlMDFjNjk0NWZjNjQxOGZkNTY3YWEwNzIzYzAwZThlNzg4ZDAzNmExZTQ
https://www.benchchem.com/product/b7722432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7722432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BE“GHE > etycﬁie,;\‘/?ilta.ll:i]li?y Sltjrilcineg

contamination. For prolonged contact, thicker, chemical-resistant gloves are recommended.
Always consult the glove manufacturer's compatibility chart for specific recommendations.

Operational Plan: A Step-by-Step Workflow

The following workflow is designed to ensure the safe handling of Cinnamaldehyde oxime

from receipt to disposal.
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Operational Workflow for Handling Cinnamaldehyde Oxime
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Caption: A step-by-step workflow for the safe handling of Cinnamaldehyde oxime.
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Experimental Protocol:
e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) for Cinnamaldehyde oxime before
starting any work.

o Ensure that a properly functioning chemical fume hood and emergency equipment
(eyewash station, safety shower) are readily accessible.

o Don the appropriate Personal Protective Equipment (PPE) as outlined in the table above.
e Handling:

o Perform all manipulations of solid Cinnamaldehyde oxime, including weighing, within a
chemical fume hood to prevent inhalation of dust.

o When preparing solutions, add the solid to the solvent slowly to avoid splashing.
o Keep all containers of Cinnamaldehyde oxime tightly closed when not in use.
o Cleanup:

o Decontaminate all glassware and work surfaces that have come into contact with
Cinnamaldehyde oxime.

o Wash hands thoroughly with soap and water after handling the compound and before

leaving the laboratory.

Disposal Plan

Proper disposal of Cinnamaldehyde oxime and contaminated materials is critical to ensure
environmental safety and regulatory compliance.
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Disposal Plan for Cinnamaldehyde Oxime Waste
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Caption: A logical flow for the proper disposal of Cinnamaldehyde oxime waste.
Disposal Protocol:
» Waste Segregation:

o Solid Waste: Dispose of contaminated items such as gloves, paper towels, and weigh
boats in a designated, clearly labeled hazardous waste container.

o Liquid Waste: Collect all solutions containing Cinnamaldehyde oxime in a compatible,
labeled hazardous waste container. Do not pour down the drain.[4]

o Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate
should be collected as hazardous liquid waste.
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Labeling and Storage:

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name "Cinnamaldehyde oxime".

o Store waste containers in a designated satellite accumulation area, away from
incompatible materials.

Final Disposal:

o Dispose of all Cinnamaldehyde oxime waste through your institution's Environmental
Health and Safety (EH&S) office or a licensed hazardous waste disposal company.[5]
Follow all local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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